Cas no 2228754-10-5 (4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol)

• Product Name: 4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol
• CAS No: 2228754-10-5
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 6327004
• PubChem ID: 165680179
• Update Time: 2025-05-20

4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol
• EN300-1981154
• 2228754-10-5
• 4-chloro-2-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]phenol

• Inchi： 1S/C12H15ClO2/c1-11(2)6-12(11,7-14)9-5-8(13)3-4-10(9)15/h3-5,14-15H,6-7H2,1-2H3
• InChI Key： IAAHPAVLYAPYEW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(CO)CC1(C)C)O

Computed Properties

• Exact Mass: 226.0760574g/mol
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol

Introduction to 4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol (CAS No: 2228754-10-5)

4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol, identified by its Chemical Abstracts Service number (CAS No: 2228754-10-5), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of phenolic derivatives characterized by a unique structural motif that includes a cyclopropyl ring and a chloro substituent. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural framework of 4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol consists of a benzene ring substituted with a hydroxymethyl group at the 2-position and a chloro group at the 4-position. Additionally, the benzene ring is connected to a cyclopropyl group via an isopropylidene bridge. This configuration creates a molecule with high steric hindrance due to the cyclopropyl moiety, which can influence its reactivity and interactions with biological targets. The dimethyl substitution on the cyclopropyl ring further enhances the steric bulk, making it an interesting candidate for studying steric effects in drug design.

In recent years, there has been growing interest in phenolic compounds due to their broad spectrum of biological activities. These activities include antioxidant, anti-inflammatory, and antimicrobial properties, which have been extensively studied in both preclinical and clinical settings. The hydroxymethyl group in 4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature makes it a potential scaffold for designing molecules that can modulate protein-protein interactions or enzyme activity.

The chloro substituent at the 4-position of the benzene ring is another critical feature that influences the chemical behavior of this compound. Chloro groups are known to enhance lipophilicity and can improve membrane permeability, which is often desirable for drug candidates. Additionally, the chloro group can serve as a handle for further functionalization via nucleophilic aromatic substitution or other coupling reactions, allowing for the construction of more complex molecular architectures.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet-lab experiments. The 3D structure of 4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol has been modeled using molecular dynamics simulations and docking studies to identify potential binding sites on biological targets. These studies have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. Such insights are crucial for designing drugs that can selectively modulate these pathways without off-target effects.

The synthesis of 4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol presents unique challenges due to its complex structural features. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. Recent methodologies have focused on greener and more efficient synthetic strategies, such as catalytic hydrogenation and biocatalysis, to improve sustainability while maintaining high chemical yields. These approaches align with the broader trend in pharmaceutical chemistry towards environmentally friendly synthesis methods.

One notable application of this compound is in the development of novel antimicrobial agents. The rise of antibiotic-resistant bacteria has necessitated the discovery of new therapeutic strategies. Phenolic derivatives have shown promise as antimicrobial agents due to their ability to disrupt bacterial cell membranes and interfere with essential metabolic processes. Preliminary studies on 4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol have demonstrated its efficacy against certain bacterial strains, suggesting potential as a lead compound for further development.

The pharmacokinetic properties of 4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Computational models have been used to predict these properties based on the compound's structure, providing valuable insights into its potential behavior in vivo. These predictions help guide experimental studies aimed at optimizing pharmacokinetic profiles.

In conclusion,4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol (CAS No: 2228754-10-5) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for designing novel therapeutic agents with diverse biological activities. Ongoing research into its synthesis, biological effects, and pharmacokinetic properties continues to expand our understanding of its potential applications in medicine.